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Abstract
Dicyclohexylphosphine oxide is a versatile organophosphorus compound with significant

applications in organic synthesis, particularly as a ligand in metal-catalyzed cross-coupling

reactions. This technical guide provides an in-depth overview of its core properties, including its

chemical and physical characteristics, detailed experimental protocols for its synthesis, and an

exploration of its reactivity. The information is presented to be a valuable resource for

professionals in chemistry and drug development, facilitating a deeper understanding and

effective utilization of this important reagent.

Core Properties of Dicyclohexylphosphine Oxide
Dicyclohexylphosphine oxide, with the chemical formula C₁₂H₂₃OP, is a white crystalline

solid at room temperature. Its molecular structure consists of a central phosphorus atom

double-bonded to an oxygen atom and single-bonded to two cyclohexyl rings.

Physical and Chemical Properties
The fundamental physical and chemical properties of dicyclohexylphosphine oxide are

summarized in the table below for easy reference.
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Property Value References

Molecular Formula C₁₂H₂₃OP [1][2]

Molecular Weight 214.28 g/mol [1][2]

CAS Number 14717-29-4 [1][2]

Appearance White crystalline solid [3]

Melting Point 73-75 °C [1][4]

Boiling Point 324 °C [1][4]

Flash Point 150 °C [1][4]

Solubility
Soluble in many organic

solvents.

Purity
Typically available in 95% to

98% purity.
[5]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of

dicyclohexylphosphine oxide.

³¹P NMR: The ³¹P NMR spectrum of dicyclohexylphosphine oxide shows a characteristic

chemical shift.

Infrared (IR) Spectroscopy: The IR spectrum exhibits strong absorption bands corresponding

to the P=O stretching vibration, typically in the range of 1150-1200 cm⁻¹, and C-H stretching

vibrations of the cyclohexyl rings around 2850-2950 cm⁻¹. While specific peak assignments

are not readily available in the literature, the expected absorption regions for the key

functional groups are well-established.
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The synthesis of dicyclohexylphosphine oxide can be achieved through the oxidation of

dicyclohexylphosphine. A common and effective method involves a Grignard reaction followed

by oxidation.

Materials and Equipment
Magnesium turnings

Bromocyclohexane

Diethyl ether (anhydrous)

Diethyl phosphite

Potassium carbonate (K₂CO₃)

Sodium sulfate (Na₂SO₄) or Magnesium sulfate (MgSO₄) (anhydrous)

Schlenk flask and standard glassware for air-sensitive reactions

Magnetic stirrer and heating mantle

Separatory funnel

Rotary evaporator

Step-by-Step Procedure
Grignard Reagent Formation: In a flame-dried Schlenk flask under an inert atmosphere (e.g.,

nitrogen or argon), magnesium turnings are placed. A solution of bromocyclohexane in

anhydrous diethyl ether is added dropwise to initiate the Grignard reaction, which may

require gentle heating. The mixture is then refluxed to ensure complete formation of

cyclohexylmagnesium bromide.

Reaction with Diethyl Phosphite: The Grignard reagent solution is cooled, and a solution of

diethyl phosphite in anhydrous diethyl ether is added dropwise at a low temperature. The

reaction mixture is then allowed to warm to room temperature and stirred overnight.
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Workup and Purification: The reaction is quenched by the addition of a saturated aqueous

solution of potassium carbonate. The resulting mixture is filtered, and the organic layer is

separated. The aqueous layer is extracted with diethyl ether. The combined organic layers

are washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, and the

solvent is removed under reduced pressure using a rotary evaporator to yield the crude

dicyclohexylphosphine oxide. The product can be further purified by recrystallization or

column chromatography.

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of dicyclohexylphosphine
oxide.
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Synthesis of Dicyclohexylphosphine Oxide
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Catalytic Cycle of the Suzuki-Miyaura Reaction
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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